Cas no 420841-84-5 (H2L 5765834)

• Product Name: H2L 5765834
• CAS No: 420841-84-5
• MF: C₂₁H₁₂N₂O₇
• MW: 404.32918548584
• CID: 2089534
• PubChem ID: 1365686
• Update Time: 2025-05-19

H2L 5765834 Chemical and Physical Properties

Names and Identifiers

• H2L 5765834
• 2-(3-(4-nitrophenoxy)phenyl)-1,3-dioxoisoindoline-5-carboxylic acid
• AKOS040745203
• HY-15706
• CS-0008493
• MS-26901
• Oprea1_676785
• BDBM50304580
• 2-[3-(4-nitrophenoxy)phenyl]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• UNII-64AMW7H2SK
• SCHEMBL22189952
• SR-01000219364
• 64AMW7H2SK
• 2-(3-(4-nitrophenoxy)phenyl)-1,3-dioxoisoindoline-5-carboxylicacid
• CHEMBL604677
• AKOS024458388
• 2-[3-(4-nitrophenoxy)phenyl]-1,3-dioxoisoindole-5-carboxylic acid
• SR-01000219364-1
• G12962
• 2,3-Dihydro-2-(3-(4-nitrophenoxy)phenyl)-1,3-dioxo-1H-isoindole-5-carboxylic acid
• H2L-5765834
• STL508167
• 420841-84-5
• 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-2-(3-(4-nitrophenoxy)phenyl)-1,3-dioxo-
• VRA84184

• Inchi： 1S/C21H12N2O7/c24-19-17-9-4-12(21(26)27)10-18(17)20(25)22(19)14-2-1-3-16(11-14)30-15-7-5-13(6-8-15)23(28)29/h1-11H,(H,26,27)
• InChI Key： HFYPTENHTPNXGP-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1C1C=CC=C(C=1)OC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 404.06445073g/mol
• Monoisotopic Mass: 404.06445073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on H2L 5765834

Introduction to Compound with CAS No. 420841-84-5 and Product Name H2L 5765834

The compound with the CAS number 420841-84-5 and the product name H2L 5765834 represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and therapeutic interventions. The molecular structure of this compound, characterized by its specific chemical formula, has been meticulously studied to understand its interactions with biological targets, making it a promising candidate for further exploration.

Recent research in the domain of medicinal chemistry has highlighted the importance of novel compounds that can modulate biological pathways effectively. The compound 420841-84-5, under the product designation H2L 5765834, exhibits promising pharmacological properties that make it suitable for various therapeutic applications. Its molecular design allows for selective binding to specific biological receptors, which is a critical factor in the development of targeted therapies. This selectivity not only enhances the efficacy of the compound but also reduces the likelihood of off-target effects, a common concern in drug development.

One of the most intriguing aspects of this compound is its potential role in addressing complex diseases. Studies have shown that it can interact with key enzymes and receptors involved in metabolic disorders, inflammation, and even cancer. The ability of H2L 5765834 to modulate these pathways suggests that it could be a valuable tool in the development of new treatments for these conditions. Furthermore, its stability under various conditions makes it a reliable candidate for further preclinical and clinical investigations.

The synthesis and characterization of 420841-84-5 have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are crucial for pharmaceutical applications. Techniques such as crystallography and spectroscopy have been utilized to elucidate its structure and understand its mechanistic properties. These studies have provided valuable insights into how the compound interacts with biological systems, paving the way for more effective drug design strategies.

In the context of drug development, the compound's potential as an intermediate or lead molecule cannot be overstated. Its unique chemical properties make it a versatile building block for more complex molecules. Researchers are exploring its use in combinatorial chemistry libraries, where it can be combined with other compounds to create novel therapeutic agents. This approach has shown great promise in identifying new drugs with enhanced efficacy and reduced side effects.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring thorough evaluation before they can be brought to market. However, preliminary studies on H2L 5765834 have been encouraging, suggesting that it may meet these rigorous standards. Further research is ongoing to assess its safety profile and pharmacokinetic properties, which are essential steps in the drug approval process. Collaborations between academic institutions and pharmaceutical companies are likely to play a crucial role in advancing this compound through clinical trials.

The impact of such compounds on global health is significant. By addressing unmet medical needs, 420841-84-5 has the potential to improve patient outcomes and enhance quality of life. The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and medical professionals. As our understanding of disease mechanisms continues to evolve, compounds like H2L 5765834 will be instrumental in developing innovative treatments.

Future directions for research on this compound include exploring its potential applications in personalized medicine. By understanding how individual genetic variations affect responses to drugs, researchers can tailor treatments to specific patient populations. This approach could lead to more effective therapies with fewer adverse effects, revolutionizing the way diseases are treated.

In conclusion, the compound with CAS number 420841-84-5 and product name H2L 5765834 represents a significant advancement in chemical and biomedical research. Its unique properties and potential applications make it a promising candidate for further exploration in drug development. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in addressing some of the most pressing health challenges faced today.